N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide

• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol
• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C18H18N2O4/c1-11-4-7-16-13(8-11)15(20-24-16)10-18(21)19-14-6-5-12(22-2)9-17(14)23-3/h4-9H,10H2,1-3H3,(H,19,21)
• InChI Key: GRTAEXYBNGARKQ-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)ON=C2CC(=O)NC3=C(C=C(C=C3)OC)OC

Description

N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide, also known as DMBA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMBA is a member of the benzisoxazole class of compounds, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been shown to inhibit the activity of several enzymes and transcription factors, including NF-κB and COX-2, which are involved in inflammation and cancer progression. N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has also been shown to activate the Nrf2-ARE pathway, which is involved in cellular antioxidant defenses.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and prostaglandins, which are involved in the pathogenesis of various diseases, including cancer and neurodegenerative disorders. N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has also been shown to induce apoptosis in cancer cells and protect neurons from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide in lab experiments is its wide range of biological activities. N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective effects, making it a versatile compound for investigating various biological pathways and diseases. However, one of the limitations of using N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide in lab experiments is its potential toxicity. N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been shown to exhibit cytotoxicity in some cell lines, and caution should be taken when using high concentrations of N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide in experiments.

Future Directions

There are several future directions for the study of N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide. One area of research is the investigation of the potential therapeutic applications of N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide in various diseases, including cancer and neurodegenerative disorders. Another area of research is the development of novel derivatives of N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide with improved potency and selectivity. Furthermore, the mechanism of action of N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide and its downstream signaling pathways should be further elucidated to better understand its biological effects.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide involves the reaction of 2,4-dimethoxybenzaldehyde with 5-methyl-3-isoxazolylamine to form the corresponding Schiff base. This Schiff base is then reduced with sodium borohydride to yield N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide. The synthesis of N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. N-(2,4-dimethoxyphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been used in various in vitro and in vivo studies to investigate its mechanism of action and potential therapeutic applications.